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Compound of Interest

Compound Name: 9-Oxononanoic acid

Cat. No.: B1198783 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, a steadfast commitment to safety is paramount. This guide provides essential,

immediate safety and logistical information for handling 9-Oxononanoic acid, ensuring

personal safety and the integrity of your research.

Chemical Identifier:

Name: 9-Oxononanoic Acid

Synonyms: Azelaaldehydic Acid, Azelaic Semialdehyde

CAS Number: 2553-17-5

Hazard Identification and Personal Protective
Equipment (PPE)
While some sources may indicate that 9-Oxononanoic acid is not classified as a hazardous

substance, other safety data sheets (SDS) classify it as harmful and an irritant.[1][2] Therefore,

a cautious approach is warranted. The primary hazards include:

Harmful if swallowed (H302)[2]

Causes skin irritation (H315)[2]
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Causes serious eye irritation (H319)[2]

May cause respiratory irritation (H335)[2]

Adherence to the following personal protective equipment (PPE) guidelines is mandatory to

minimize exposure risk.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

To prevent direct skin contact

and irritation.[2]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect eyes from splashes

and serious irritation.[2][3]

Body Protection Laboratory coat.
To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols may be

generated, use a NIOSH-

approved respirator.

To prevent respiratory tract

irritation from dust or aerosols.

[2]

Operational Plan: Safe Handling and Storage
Proper handling and storage are critical for maintaining the chemical's stability and ensuring a

safe laboratory environment.

Handling:

Avoid contact with skin and eyes.[3]

Avoid the formation of dust and aerosols.[2]

Ensure adequate ventilation at all times.[2]

Wash hands thoroughly after handling.
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Storage:

Keep the container tightly closed.[1]

Store in a cool, dry, and well-ventilated area.

For long-term storage, it is recommended to store in a freezer at -20°C in an inert

atmosphere.

Emergency Procedures: First Aid Measures
In the event of accidental exposure, immediate action is crucial.

After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[4]

After skin contact: Immediately wash off with soap and plenty of water. If skin irritation

occurs, consult a physician.[2][4]

After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes and consult a physician.[2]

[4]

After swallowing: Rinse mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a physician or Poison Control Center immediately.[4]

Disposal Plan
Dispose of 9-Oxononanoic acid and its container in accordance with all local, state, and

federal regulations. Do not allow the product to enter drains or waterways.[1] Uncleaned

packaging should be disposed of as unused product.[1]

Experimental Workflow for Safe Handling
The following diagram outlines the procedural flow for safely handling 9-Oxononanoic acid
from receipt to disposal.
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Caption: Workflow for the safe handling of 9-Oxononanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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